5-bromo-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)nicotinamide

• IUPAC Name: 5-bromo-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H13BrN2O3S/c17-12-7-11(8-18-9-12)15(20)19-10-16(21,13-3-1-5-22-13)14-4-2-6-23-14/h1-9,21H,10H2,(H,19,20)
• InChI Key: UUYABRILOPMJSU-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C2=CC(=CN=C2)Br)(C3=CC=CS3)O
• Molecular Formula: C16H13BrN2O3S
• Molecular Weight: 393.3 g/mol

Description

The compound “5-bromo-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)nicotinamide” is a complex organic molecule that contains several functional groups and heterocyclic rings, including a furan ring, a thiophene ring, and a nicotinamide group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic rings and the functional groups would likely result in a complex three-dimensional structure. The compound may exist in multiple conformations depending on the rotation around its single bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. The bromine atom could potentially be involved in substitution reactions, while the nicotinamide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Antimicrobial Activity

• . Specifically, compounds d1, d2, and d3 demonstrated promising activity against both Gram-positive and Gram-negative bacteria, as well as fungal species.

Thiazole Nucleus Properties

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Imidazole-Containing Compounds

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Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target molecules with which it interacts. Similar compounds have been found to exhibit various biological activities, including antimicrobial and antiproliferative activities.